Cas no 2171616-67-2 (2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid)

• Product Name: 2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid
• CAS No: 2171616-67-2
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6455555
• PubChem ID: 165588419
• Update Time: 2025-05-20

2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid
• 2171616-67-2
• EN300-1628782

• Inchi： 1S/C11H21NO3/c1-7-4-10(2,3)6-11(12,5-7)8(13)9(14)15/h7-8,13H,4-6,12H2,1-3H3,(H,14,15)
• InChI Key： XFPBVQKKOUEXNL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CC(C)CC(C)(C)C1)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid (CAS No. 2171616-67-2)

2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid (CAS No. 2171616-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclohexyl backbone substituted with amino and hydroxyacetic acid functional groups, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug development, especially for targeting metabolic disorders and neurodegenerative diseases, which are currently hot topics in the medical community.

The molecular structure of 2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid includes a trimethylcyclohexyl ring, which enhances its stability and bioavailability. This characteristic is critical for its use in prodrug formulations, a trending area in pharmaceutical sciences. The compound’s ability to modulate enzyme activity has also sparked interest in its potential as a biocatalyst or enzyme inhibitor, aligning with the growing demand for sustainable and efficient biochemical processes.

In recent years, the search for novel amino acid derivatives has surged, driven by their applications in peptide synthesis and bioconjugation. 2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid stands out due to its balanced hydrophilicity and lipophilicity, making it a candidate for drug delivery systems. This aligns with the increasing focus on personalized medicine and targeted therapies, which dominate discussions in healthcare innovation.

From a synthetic perspective, the compound’s CAS No. 2171616-67-2 is frequently queried in chemical databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Its hydroxyacetic acid moiety is particularly noteworthy, as it is often associated with chelating agents and metal ion binders, which are essential in environmental and industrial applications. This dual functionality makes it a subject of interest for researchers exploring green chemistry solutions.

The compound’s 1-amino-3,3,5-trimethylcyclohexyl group also contributes to its stereochemical complexity, a feature highly valued in asymmetric synthesis. As the pharmaceutical industry shifts toward chiral drugs, this attribute positions 2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid as a potential building block for enantioselective catalysis. This trend is evident in the rising number of patents and publications related to stereospecific compounds.

Another area of interest is the compound’s potential role in nutraceuticals and functional foods. With consumers increasingly seeking natural supplements for health benefits, the hydroxyacetic acid derivative could be explored for its antioxidant or anti-inflammatory properties. This aligns with the broader market trend toward preventive healthcare and wellness products.

In summary, 2-(1-amino-3,3,5-trimethylcyclohexyl)-2-hydroxyacetic acid (CAS No. 2171616-67-2) is a multifaceted compound with promising applications across pharmaceuticals, biochemistry, and materials science. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in areas like drug development, sustainable chemistry, and health innovation. As scientific inquiries into its properties expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.